Cas no 114259-65-3 (4-naphthalen-1-ylbutane-1-thiol)

4-naphthalen-1-ylbutane-1-thiol structure
114259-65-3 structure
Product Name:4-naphthalen-1-ylbutane-1-thiol
CAS No:114259-65-3
MF:C14H16S
MW:216.341842651367
CID:2612575
PubChem ID:13738785
Update Time:2025-04-21

4-naphthalen-1-ylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-naphthalen-1-ylbutane-1-thiol
    • 114259-65-3
    • 4-(Naphthalen-1-yl)butane-1-thiol
    • SCHEMBL131057
    • DTXSID00548073
    • Inchi: 1S/C14H16S/c15-11-4-3-7-13-9-5-8-12-6-1-2-10-14(12)13/h1-2,5-6,8-10,15H,3-4,7,11H2
    • InChI Key: GSJIQQDVOJOABR-UHFFFAOYSA-N
    • SMILES: SCCCCC1C=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 216.09727168g/mol
  • Monoisotopic Mass: 216.09727168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 1Ų
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